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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3427802

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses of Solvent Orange 60 in
research settings for marking and coding, based on its known physicochemical and fluorescent
properties. While primarily utilized as an industrial colorant for plastics and polymers, its
characteristics suggest applicability in laboratory contexts for marking and tracing, particularly
in non-aqueous environments or for labeling lipophilic structures. The following protocols are
illustrative and may require optimization for specific experimental needs.

Introduction to Solvent Orange 60

Solvent Orange 60, also known by its Colour Index name C.l. 564100, is a perinone-type
aminoketone dye.[1][2][3] It presents as a yellowish-orange powder and is characterized by its
insolubility in water and solubility in various organic solvents.[1][3] Notably, it is recognized as a
fluorescent dye, a property that is pivotal for its potential application in research for marking
and coding. Its primary industrial applications are in the coloring of plastics such as
polystyrene, ABS, PC, and PET, where it is valued for its high heat resistance and light
fastness.

Physicochemical and Fluorescent Properties

A summary of the key quantitative data for Solvent Orange 60 is presented in Table 1. This
information is crucial for determining appropriate solvents, concentrations, and potential
compatibility with various experimental systems.
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Table 1: Summary of Quantitative Data for Solvent Orange 60

Property Value References
Chemical Formula C1sH10N20

Molecular Weight 270.28 g/mol

C.I. Number 564100

CAS Number 6925-69-5, 61969-47-9

) Orange to Yellowish-Orange
Physical Appearance

Powder
Melting Point ~230 °C
Heat Resistance Up to 300 °C in Polystyrene
Light Fastness (Scale 1-8) 7-8
Solubility in Water Insoluble (= 1% max)

Dichloromethane: 10
g/LMethylbenzene (Toluene): 5
g/LButyl acetate: 2.5
g/LAcetone: 2 g/LEthyl alcohol:
0.8 g/L

Solubility in Organic Solvents
(at 20°C)

Note: While Solvent Orange 60 is known to be fluorescent, specific excitation and emission
maxima are not consistently reported in the literature. Perinone dyes, the chemical class of
Solvent Orange 60, have been shown to have absorption maxima around 450 nm and
emission maxima around 549 nm. Researchers should perform spectral analysis to determine
the optimal settings for their specific instrumentation.

Potential Research Applications: Marking and
Coding

Given its lipophilic nature and fluorescence, Solvent Orange 60 can be explored for the
following research applications:
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» Marking of Polymeric Materials: For studies involving the tracking or identification of different
polymer batches, microplastics, or components in a composite material.

e Coding of Non-Aqueous Samples: Used in small-scale chemical reactions in organic
solvents to mark or code different reaction vessels or phases for easy identification.

 Staining of Lipophilic Structures: In fixed biological samples, it could potentially be used to
stain lipid droplets or other fatty structures, leveraging its solubility in organic solvents used
during sample preparation.

Experimental Protocols

The following are detailed, generalized protocols for the potential use of Solvent Orange 60 in
research. Safety Precaution: Solvent Orange 60 is a known skin and eye irritant and a potent
contact sensitizer. Always handle with appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat, in a well-ventilated area or fume hood.

Protocol 1: Preparation of Solvent Orange 60 Stock
Solution

This protocol describes the preparation of a concentrated stock solution that can be diluted for
various marking applications.

Materials:

e Solvent Orange 60 powder

» Dichloromethane (or another suitable organic solvent, see Table 1)
o Glass vials with solvent-resistant caps

e Analytical balance

o Vortex mixer

e Sonicator (optional)

Procedure:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Weigh out 10 mg of Solvent Orange 60 powder using an analytical balance and place it into

a clean, dry glass vial.

Add 1 mL of dichloromethane to the vial to achieve a 10 mg/mL stock solution.

Securely cap the vial and vortex at high speed for 1-2 minutes to facilitate dissolution.

If complete dissolution is not achieved, sonicate the vial for 5-10 minutes.

Visually inspect the solution to ensure there are no remaining solid particles.

Store the stock solution in the dark at room temperature. The vial should be tightly sealed to

prevent solvent evaporation.

Protocol 1: Stock Solution Preparation

Weigh 10 mg of
Solvent Orange 60
Add 1 mL of
Dichloromethane

Vortex/Sonicate

to Dissolve

Store in Dark at
Room Temperature

Click to download full resolution via product page

Workflow for preparing Solvent Orange 60 stock solution.
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Protocol 2: Marking of Polymer Microparticles for
Microscopic Analysis

This protocol details a method for fluorescently labeling polymer microparticles for subsequent

identification and tracking.

Materials:

Polymer microparticles (e.g., polystyrene, PMMA)

Solvent Orange 60 stock solution (10 mg/mL in dichloromethane)

Hexane (or another non-solvent for the polymer)

Microcentrifuge tubes

Microcentrifuge

Fluorescence microscope

Procedure:

Suspend 1 mg of polymer microparticles in 1 mL of hexane in a microcentrifuge tube.

Add 1-10 pL of the Solvent Orange 60 stock solution to the microparticle suspension. The
optimal amount should be determined empirically.

Incubate the suspension for 30 minutes at room temperature on a rotator to ensure even
labeling.

Pellet the microparticles by centrifugation at 5,000 x g for 5 minutes.

Carefully remove the supernatant.

Wash the micropatrticles by resuspending the pellet in 1 mL of fresh hexane, vortexing briefly,
and centrifuging again.

Repeat the wash step two more times to remove any unbound dye.
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 After the final wash, resuspend the labeled microparticles in a suitable medium for
microscopic analysis.

» Image the patrticles using a fluorescence microscope with appropriate filters (excitation ~450
nm, emission ~550 nm, to be confirmed by spectral analysis).

Protocol 2: Polymer Microparticle Marking

Suspend Micropatrticles
in Hexane
Add Solvent Orange 60
Stock Solution
Gncubate for 30 min)
Centrifuge and Wash
(3x with Hexane)
(Resuspend for Analysis)

Image with
Fluorescence Microscope

Click to download full resolution via product page

Experimental workflow for marking polymer microparticles.
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Protocol 3: Hypothetical Staining of Lipid Droplets in
Fixed Adipocytes

This protocol is a hypothetical application for staining lipid-rich structures in cultured cells. It

assumes that the fixation and permeabilization steps are compatible with the dye.

Materials:

Adipocytes cultured on glass coverslips

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Solvent Orange 60 stock solution (10 mg/mL in dichloromethane)
Ethanol (for dilution series)

Mounting medium

Confocal or fluorescence microscope

Procedure:

Fixation: Wash the cultured adipocytes twice with PBS. Fix the cells with 4% PFA for 15
minutes at room temperature.

Washing: Wash the fixed cells three times with PBS for 5 minutes each.

Staining Solution Preparation: Prepare a 10 ug/mL working solution of Solvent Orange 60
by diluting the stock solution in 100% ethanol. For example, add 1 pL of the 10 mg/mL stock
to 1 mL of ethanol.

Staining: Add the staining solution to the fixed cells and incubate for 10-15 minutes at room
temperature in the dark.

Washing: Quickly wash the cells twice with a 70% ethanol solution to remove excess dye,
followed by two washes with PBS.
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e Mounting: Mount the coverslips onto microscope slides using an appropriate mounting
medium.

» Imaging: Visualize the stained lipid droplets using a confocal or fluorescence microscope.
Based on the properties of similar dyes, expect excitation in the blue-green range (~450 nm)
and emission in the green-yellow range (~550 nm).

Protocol 3: Hypothetical Lipid Droplet Staining

(Fix Cells with 4% PFA)
Wash with PBS

Stain with 10 pg/mL
Solvent Orange 60 in Ethanol
Wash with 70% Ethanol
and PBS

(Mount Coverslip)

Image with
Fluorescence Microscope

Click to download full resolution via product page

Workflow for hypothetical staining of cellular lipid droplets.
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Concluding Remarks

Solvent Orange 60 presents an interesting candidate for specialized marking and coding
applications in research, particularly where lipophilic characteristics and fluorescence are
desired. The lack of extensive documentation for its use in biological or other research contexts
means that any application will require thorough validation and optimization. The protocols
provided here serve as a starting point for researchers interested in exploring the potential of
this dye beyond its industrial uses. Careful consideration of its solubility, spectral properties,
and safety is paramount for its successful implementation in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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